4-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: 4-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H18N4O3S/c1-12-8-9-14-17(10-12)29-21(22-14)23-20(27)19-16(28-3)11-18(26)25(24-19)15-7-5-4-6-13(15)2/h4-11H,1-3H3,(H,22,23,27)
• InChI Key: BXZXMHQHJVFRJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN(C(=O)C=C3OC)C4=CC=CC=C4C
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

4-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Researchers synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which are structurally similar to 4-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide, for cytotoxicity studies. These compounds showed potential in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).
• Another study reported the synthesis of 2-substituted derivatives of 3-cyano-4-imino-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole and related compounds, which include similar structural features, demonstrating antimicrobial activity (Badne et al., 2011).

Molecular Structure Analysis

• The crystal and molecular structure of a compound closely related to this compound was analyzed using laboratory X-ray powder data. This analysis is crucial for understanding the compound's potential interactions and stability (Chakraborty et al., 2007).

Anti-Inflammatory and Analgesic Agents

• A study synthesized novel compounds, including benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from similar compounds, demonstrating significant anti-inflammatory and analgesic activities. These findings highlight the therapeutic potential of such chemical structures (Abu‐Hashem et al., 2020).

Photoisomerization Studies

• Research on a compound structurally akin to this compound revealed novel photoconversion processes under specific conditions. Such studies are essential for understanding the photostability and photoreactivity of related compounds (Elghamry et al., 2007).

Anticancer Activity

• Several novel 4-thiazolidinones with a benzothiazole moiety, structurally related to the queried compound, were screened for antitumor activity. Some of these compounds showed promising results against various cancer cell lines, indicating the potential use of similar structures in cancer research (Havrylyuk et al., 2010).